molecular formula C14H18N2O3 B8508951 N-[2-[N-ethyl-N-(2-hydroxyethyl)amino]ethyl]phthalimide

N-[2-[N-ethyl-N-(2-hydroxyethyl)amino]ethyl]phthalimide

Cat. No.: B8508951
M. Wt: 262.30 g/mol
InChI Key: URVQZLAVLQZWPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-[N-ethyl-N-(2-hydroxyethyl)amino]ethyl]phthalimide is a useful research compound. Its molecular formula is C14H18N2O3 and its molecular weight is 262.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H18N2O3

Molecular Weight

262.30 g/mol

IUPAC Name

2-[2-[ethyl(2-hydroxyethyl)amino]ethyl]isoindole-1,3-dione

InChI

InChI=1S/C14H18N2O3/c1-2-15(9-10-17)7-8-16-13(18)11-5-3-4-6-12(11)14(16)19/h3-6,17H,2,7-10H2,1H3

InChI Key

URVQZLAVLQZWPN-UHFFFAOYSA-N

Canonical SMILES

CCN(CCN1C(=O)C2=CC=CC=C2C1=O)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of compound 2 (15.00 g, 68.7 mmol) in anhydrous ethanol (300 mL) were successively added, under argon, 2-bromoethanol (14.8 mL, 0.21 mol) and triethylamine (29.0 mL, 0.21 mol). The mixture was stirred under reflux for 60 h. After cooling to room temperature, the solvent was evaporated under vacuum and the residue was chromatographed (SiO2, AcOEt/EtOH, 99/1, v/v) to give compound 3 (13.00 g, 49.6 mmol) as a white solid. Yield 72%; Rf (SiO2, AcOEt/EtOH, 99/1, v/v) 0.49; mp 56-58° C.; IR (KBr) ν 1018, 1387, 1405, 1702, 2825, 2959, 3400-3600 cm−1; 1H NMR (200 MHz, CDCl3) δ 0.93 (t, 3H, J=7.1 Hz), 2.58 (q, 2H, J=7.1 Hz), 2.68 (t, 2H, J=5.3 Hz), 2.76 (t, 2H, J=6.2 Hz), 3.11 (se, 1H), 3.53 (t, 2H, J=5.3 Hz), 3.77 (t, 2H, J=6.2 Hz), 7.71 (m, 2H), 7.82 (m, 2H); MS m/z 262 (M+, 1), 231 (11), 174 (21), 130 (8), 102 (100), 76 (10), 58 (29).
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
14.8 mL
Type
reactant
Reaction Step Two
Quantity
29 mL
Type
reactant
Reaction Step Three
Yield
72%

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